Cas no 402932-19-8 ((5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one)

(5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one is a synthetic thiazolidinone derivative characterized by its distinctive benzylidene-thiazolidinone core. This compound exhibits notable structural features, including a 3-ethoxy-2-hydroxybenzylidene moiety and a thioxo group at the 2-position of the thiazolidinone ring, which contribute to its potential reactivity and biological activity. Its rigid, conjugated structure may enhance stability and interaction with biological targets, making it a candidate for pharmaceutical or agrochemical research. The presence of both electron-donating (ethoxy) and electron-withdrawing (thioxo) groups offers tunable electronic properties, facilitating applications in medicinal chemistry or material science. The compound's purity and well-defined stereochemistry ensure reproducibility in experimental studies.
(5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one structure
402932-19-8 structure
Product Name:(5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
CAS No:402932-19-8
MF:C13H13NO3S2
MW:295.377220869064
MDL:MFCD01361118
CID:1085678
PubChem ID:1363308
Update Time:2025-10-17

(5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxothiazolidin-4-one
    • 5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • (5E)-5-(3-ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
    • (5Z)-5-(3-ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
    • AC1MF529
    • AG-F-42793
    • CTK4I2831
    • SR-01000218718
    • C13H13NO3S2
    • AB00095438-01
    • (5Z)-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • 402932-19-8
    • (5Z)-5-(3-ETHOXY-2-HYDROXYBENZYLIDENE)-3-METHYL-2-THIOXO-1,3-THIAZOLIDIN-4-ONE 95%
    • MFCD01361118
    • BS-37883
    • SR-01000218718-1
    • (5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
    • MDL: MFCD01361118
    • Inchi: 1S/C13H13NO3S2/c1-3-17-9-6-4-5-8(11(9)15)7-10-12(16)14(2)13(18)19-10/h4-7,15H,3H2,1-2H3/b10-7-
    • InChI Key: IPUWSWJKHFNHHA-YFHOEESVSA-N
    • SMILES: S1C(N(C)C(/C/1=C/C1C=CC=C(C=1O)OCC)=O)=S

Computed Properties

  • Exact Mass: 295.03368562g/mol
  • Monoisotopic Mass: 295.03368562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 447.1°C at 760 mmHg
  • Flash Point: 224.2°C
  • Refractive Index: 1.699

(5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one Pricemore >>

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Additional information on (5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

Comprehensive Overview of (5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one (CAS No. 402932-19-8)

The compound (5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one, identified by its CAS No. 402932-19-8, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its thiazolidinone core, combined with a benzylidene moiety, makes it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications due to its bioactive properties, including antioxidant and anti-inflammatory effects, which align with current trends in natural product-inspired drug development.

In recent years, the demand for small-molecule therapeutics targeting chronic diseases has surged, and compounds like (5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one are being explored for their structure-activity relationships (SAR). Its Z-configuration and thioxo group contribute to its unique electronic properties, which are critical for interactions with biological targets. This aligns with the growing interest in precision medicine and computational chemistry-driven drug design, as evidenced by frequent searches for terms like "thiazolidinone derivatives in drug discovery" and "CAS 402932-19-8 applications."

From a synthetic chemistry perspective, the compound's ethoxy-hydroxybenzylidene substituent offers opportunities for further derivatization, making it a valuable intermediate in medicinal chemistry. Its potential role in multi-target therapies (a hot topic in AI-driven pharmacology) is also under investigation. Laboratories focusing on green chemistry have explored eco-friendly synthesis routes for this compound, addressing the increasing demand for sustainable chemical processes—a frequently searched topic in academic and industrial circles.

The compound's spectroscopic properties (e.g., UV-Vis and NMR characteristics) have been extensively studied, with data often cited in cheminformatics databases. This ties into the broader trend of big data in chemistry, where researchers leverage machine learning to predict molecular behavior. Notably, its solid-state stability and solubility profile are key considerations for formulation scientists, reflecting the industry's focus on drug delivery optimization.

In materials science, the conjugated system of (5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has sparked interest for organic electronics applications, such as OLEDs and sensors. Its photophysical properties are comparable to those of natural pigments, linking it to the emerging field of bio-inspired materials. These interdisciplinary connections make it a recurring subject in searches like "thiazolidinone-based functional materials" and "CAS 402932-19-8 patents."

Regulatory and safety assessments of this compound highlight its compatibility with industrial standards, though detailed toxicological studies remain an active area of research. Its non-polymeric nature and moderate molecular weight make it suitable for high-throughput screening platforms, a feature increasingly important in automated drug discovery pipelines. This aligns with the pharmaceutical industry's shift toward fragment-based drug design, another trending search topic.

In summary, (5Z)-5-(3-Ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one represents a compelling case study at the intersection of traditional heterocyclic chemistry and modern interdisciplinary research. Its CAS No. 402932-19-8 serves as a gateway to a wealth of scientific literature, patent filings, and commercial inquiries, reflecting its broad relevance in both academic and industrial settings.

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